Cas no 691877-45-9 (2,4,4-trimethoxybutanoic acid)

2,4,4-trimethoxybutanoic acid structure
2,4,4-trimethoxybutanoic acid structure
Product Name:2,4,4-trimethoxybutanoic acid
CAS No:691877-45-9
MF:C7H14O5
MW:178.183063030243
CID:4148289
PubChem ID:58913330
Update Time:2025-04-24

2,4,4-trimethoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2,4,4-trimethoxy-
    • 2,4,4-trimethoxybutanoic acid
    • EN300-1738359
    • 691877-45-9
    • SCHEMBL14445462
    • Inchi: 1S/C7H14O5/c1-10-5(7(8)9)4-6(11-2)12-3/h5-6H,4H2,1-3H3,(H,8,9)
    • InChI Key: MIDNYWKJKFHLSR-UHFFFAOYSA-N
    • SMILES: O(C)C(C(=O)O)CC(OC)OC

Computed Properties

  • Exact Mass: 178.08412354Da
  • Monoisotopic Mass: 178.08412354Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 65Ų

2,4,4-trimethoxybutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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